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For researchers, scientists, and professionals in textile science and drug development, the

selection of appropriate dyes is paramount for achieving desired aesthetic and performance

characteristics in materials. This guide provides a detailed comparative study of various Acid

Blue dyes, focusing on their performance in dyeing protein fibers like wool and synthetic

polyamides such as nylon. The information herein is supported by experimental data to

facilitate informed dye selection for research and development purposes.

Acid dyes are anionic colorants that are applied to textiles from an acidic dyebath. The dyeing

mechanism primarily involves the formation of ionic bonds between the anionic sulfonate

groups (–SO₃⁻) on the dye molecules and the cationic amino groups (–NH₃⁺) on the fibers,

which are protonated in the acidic environment.[1][2] The performance of these dyes, including

their colorfastness, dyeing efficiency, and leveling properties, is significantly influenced by their

molecular structure.[3]

Comparative Performance Data of Selected Acid
Blue Dyes
The following tables summarize quantitative data on the performance of several common Acid

Blue dyes on wool and nylon substrates. It is important to note that this data has been

compiled from various sources, and direct comparisons should be made with caution as

experimental conditions may have varied between studies. Performance ratings for

colorfastness are typically on a scale of 1 to 5 for washing, rubbing, and perspiration (with 5

being the best), and on a scale of 1 to 8 for lightfastness (with 8 being the best).[3][4]
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Dye
Name

C.I. Name Substrate

Lightfast
ness
(Blue
Wool
Scale, 1-
8)

Wash
Fastness
(Grey
Scale, 1-
5)

Rubbing
Fastness
(Grey
Scale, 1-
5)

Perspirati
on
Fastness
(Grey
Scale, 1-
5)

Acid Blue

120
C.I. 26400 Wool 5 3-4 - 4

Acid Blue

113
C.I. 26360 Wool 4-5 - - -

Nylon 4 - - -

Acid Blue

80
C.I. 61585 Wool 6-7 - - -

Nylon 6 - - -

Acid Blue

93
C.I. 42780

Wool, Silk,

Nylon
Good Moderate - -

Acid Blue

25
C.I. 62055

Wool, Silk,

Nylon
- - - -

Note: A dash (-) indicates that specific data was not readily available in the surveyed literature.

Key Performance Indicators
Lightfastness: Acid Blue 80, an anthraquinone-based dye, generally exhibits superior

lightfastness compared to the azo-based dyes like Acid Blue 113 and Acid Blue 120.[5]

Wet Fastness: Milling and metal-complex acid dyes typically offer higher wet fastness

properties (e.g., wash and perspiration fastness) compared to leveling acid dyes, which are

known for their good migration and even dyeing properties but lower wet fastness.[6][7]

Dye Uptake (Exhaustion): The percentage of dye that transfers from the dyebath to the fiber

can vary significantly. For instance, studies have shown that the percentage exhaustion of

different acid dyes on wool can range from 50% to 89%, and on nylon from 62% to 94%,
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influenced by factors like dye structure, pH, and temperature.[1][8] Nylon generally shows a

higher affinity for many acid dyes compared to wool.[1]

Color Yield (K/S Value): The color strength on the dyed fabric is often evaluated using the

Kubelka-Munk equation (K/S = (1-R)² / 2R), where R is the reflectance of the dyed sample.

[9] The K/S value is influenced by dye concentration, dyeing parameters, and the number of

sulfonic groups in the dye molecule.[10]

Experimental Protocols
Detailed and standardized methodologies are crucial for the accurate assessment and

comparison of dye performance. The following are generalized protocols for key experiments.

Laboratory Dyeing Procedure for Wool and Nylon
This protocol describes a standard laboratory procedure for applying acid dyes to wool and

nylon fabrics.

Materials and Reagents:

Scoured wool or nylon fabric

Acid dye (e.g., Acid Blue 25, 93, 113, 120)

Acetic acid (or formic acid) for pH adjustment

Glauber's salt (sodium sulfate) as a leveling agent

Laboratory dyeing apparatus (e.g., beaker dyeing machine)

Glassware and stirring equipment

Procedure:

Dye Bath Preparation: Prepare a dyebath with a specific liquor-to-goods ratio (e.g., 40:1).

Add the required amount of leveling agent (e.g., 5-10% Glauber's salt on weight of fiber).
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Adjust the pH of the dyebath to the desired level (typically 4.5-5.5 for many acid dyes) using

acetic acid.[3]

Add the pre-dissolved acid dye solution.

Dyeing Process: Immerse the pre-wetted fabric into the dyebath at an initial temperature of

approximately 40°C.

Gradually raise the temperature of the dyebath to near boiling (95-100°C) at a rate of 1-2°C

per minute.[3]

Maintain the dyeing at this temperature for 30-60 minutes, with gentle agitation to ensure

even dyeing.[11]

Rinsing and Drying: After dyeing, cool the dyebath, and then rinse the fabric thoroughly with

cold water until the water runs clear.

Squeeze the excess water and dry the fabric at a temperature below 60°C.

Colorfastness to Washing (Adapted from ISO 105-C06)
This test evaluates the resistance of the color of the textile to laundering.

Materials and Reagents:

Dyed specimen (10 cm x 4 cm)

Standard multi-fiber adjacent fabric (e.g., containing wool, cotton, nylon, polyester, acrylic,

acetate)

Stainless steel container (550 ± 50 mL) and stainless steel balls (6 mm diameter)

Launder-Ometer or similar apparatus

ECE reference detergent

Grey Scale for Assessing Change in Colour and Grey Scale for Assessing Staining

Procedure:
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Specimen Preparation: Sew the dyed specimen to a piece of the multi-fiber adjacent fabric of

the same dimensions.

Washing: Place the composite specimen in the stainless-steel container with a specified

number of steel balls (e.g., 10 for A2S test). Add 150 mL of a solution containing 4 g/L ECE

detergent.

Agitate the container in the Launder-Ometer for a specified time and temperature (e.g., 40

minutes at 40°C for the A2S test).

Rinsing and Drying: Rinse the composite specimen twice in cold distilled water and then

squeeze.

Separate the dyed specimen from the multi-fiber fabric (except at one short edge) and dry it

in the air at a temperature not exceeding 60°C.

Evaluation: Assess the change in color of the dyed specimen and the degree of staining on

each strip of the multi-fiber fabric using the respective Grey Scales under standard lighting

conditions.

Colorfastness to Rubbing (Adapted from AATCC Test
Method 8)
This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.

Materials and Reagents:

Dyed specimen (at least 14 cm x 5 cm)

Crockmeter (rubbing fastness tester)

Standard white cotton crocking cloth (5 cm x 5 cm)

Grey Scale for Staining or Chromatic Transference Scale

Procedure:
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Dry Rubbing: Mount the dyed specimen on the base of the crockmeter. Place a dry crocking

cloth over the end of the rubbing finger.

Operate the crockmeter for 10 complete turns at a rate of one turn per second.

Wet Rubbing: Wet a fresh crocking cloth with distilled water and ensure a 65% ± 5% wet

pick-up. Repeat the rubbing procedure with the wet cloth.

Evaluation: Evaluate the amount of color transferred to the dry and wet crocking cloths by

comparing them with the Grey Scale for Staining or the Chromatic Transference Scale.

Colorfastness to Light (Adapted from ISO 105-B02)
This test measures the resistance of the color of textiles to the fading effect of light.

Materials and Reagents:

Dyed specimen

Lightfastness tester with a Xenon arc lamp

Blue Wool standards (rated 1-8)

Opaque card for masking

Grey Scale for Assessing Change in Colour

Procedure:

Specimen Mounting: Mount the dyed specimen and a set of Blue Wool standards on a card.

Cover a portion of both the specimen and the standards with an opaque mask.

Exposure: Place the mounted samples in the lightfastness tester and expose them to the

Xenon arc lamp under specified conditions of temperature and humidity.

The exposure is continued until a specified amount of fading is observed on one of the Blue

Wool standards.
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Evaluation: The lightfastness of the specimen is rated by comparing the degree of its fading

with that of the Blue Wool standards that have been exposed simultaneously. The rating

corresponds to the number of the Blue Wool standard that exhibits a similar degree of fading.

[4][12]

Visualizing Experimental Workflows and Chemical
Interactions
To further elucidate the processes involved in textile dyeing and evaluation, the following

diagrams are provided.

Fabric Preparation
(Scouring)

Dyeing Process
(Temperature & Time Control)

Dye Bath Preparation
(Dye, Auxiliaries, pH Adjustment)

Rinsing & Drying Dyed Fabric Performance Evaluation

Wash Fastness
(ISO 105-C06)

Rubbing Fastness
(AATCC 8)

Light Fastness
(ISO 105-B02)

Color Measurement
(K/S Value)

Click to download full resolution via product page

Textile Dyeing and Performance Evaluation Workflow.

The interaction between acid dyes and protein or polyamide fibers is a complex process

involving multiple types of chemical bonds.
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Acid Dye Interaction with Protein/Polyamide Fibers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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